3-[4-(2-methoxyphenyl)-1-piperazinyl]-6-phenylpyridazine

• IUPAC Name: 3-[4-(2-methoxyphenyl)piperazin-1-yl]-6-phenylpyridazine
• InChI: InChI=1S/C21H22N4O/c1-26-20-10-6-5-9-19(20)24-13-15-25(16-14-24)21-12-11-18(22-23-21)17-7-3-2-4-8-17/h2-12H,13-16H2,1H3
• InChI Key: WSDSYENNNXQWGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O
• Molecular Weight: 346.4 g/mol

Description

The compound 3-[4-(2-methoxyphenyl)-1-piperazinyl]-6-phenylpyridazine is a part of a broader class of chemical entities known for their diverse pharmacological activities. These activities are primarily attributed to their ability to interact with various receptors and biological targets, influencing neurotransmission pathways. The methoxyphenyl-piperazinyl moiety, in particular, suggests potential interaction with neurotransmitter transporters or receptors, which is a common structural feature among compounds with central nervous system (CNS) activity.

Synthesis Analysis

The synthesis of compounds related to 3-[4-(2-methoxyphenyl)-1-piperazinyl]-6-phenylpyridazine involves multiple steps, including acylation, cyclization, and alkylation reactions. For instance, the synthesis of 3-(4-hydroxy-3-methoxy-phenyl)-1-piperazin-1-yl-propenone hydrochloride involves ferulic acid acetylation protection, followed by reaction with piperazine to obtain monosubstituted piperazine derivatives, and finally, deacetylation to achieve the target product (Wang Xiao-shan, 2011).

Molecular Structure Analysis

Crystal structure and molecular modeling studies, such as those conducted on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, provide insights into the molecular conformation, electronic distribution, and potential reactive sites of such compounds. These analyses are crucial for understanding the interaction mechanisms with biological targets (K. Kumara et al., 2017).